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Compound of Interest

Compound Name: Ethyl 4-amino-3-nitrobenzoate

Cat. No.: B1352125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Ethyl 4-amino-3-nitrobenzoate (CAS No. 76918-64-4). The information is

compiled to ensure safe laboratory practices and emergency preparedness for professionals

working with this compound.

Chemical Identification
Identifier Value

Chemical Name Ethyl 4-amino-3-nitrobenzoate

CAS Number 76918-64-4

Molecular Formula C₉H₁₀N₂O₄

Synonyms Benzoic acid, 4-amino-3-nitro-, ethyl ester

Hazard Identification and Classification
Ethyl 4-amino-3-nitrobenzoate is considered a hazardous substance. To the best of current

knowledge, the toxicological properties of this compound have not been fully investigated.[1] It

is classified as an irritant and may be harmful if ingested or inhaled.[1] The material is irritating

to mucous membranes and the upper respiratory tract.[1]
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GHS Hazard Statements:

Code Statement

H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements:

A comprehensive list of precautionary statements for handling Ethyl 4-amino-3-nitrobenzoate
is provided in the table below.

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P264 Wash thoroughly after handling.[2]

P270
Do not eat, drink or smoke when using this

product.[2]

P271 Use only outdoors or in a well-ventilated area.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

Physical and Chemical Properties
Specific quantitative physical and chemical properties for Ethyl 4-amino-3-nitrobenzoate are

not readily available in the consulted safety data sheets.
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Property Value

Melting Point/Range Data not available

Boiling Point/Range Data not available

Flash Point Data not available

Autoignition Temperature Data not available

Solubility Data not available

Toxicological Information
The toxicological properties of Ethyl 4-amino-3-nitrobenzoate have not been fully

investigated.[1] The available information indicates the following potential acute effects:

Exposure Route Effect

Ingestion May be harmful.[1]

Inhalation
May be harmful and cause irritation to the

respiratory tract.[1]

Skin Contact Irritant.[1]

Eye Contact Irritant.[1]

Quantitative Toxicity Data:

Test Species Value

LD50 (Oral) Not available Not available

LD50 (Dermal) Not available Not available

LC50 (Inhalation) Not available Not available

Handling and Storage
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Proper handling and storage are crucial to minimize exposure and ensure safety. The following

diagram outlines the recommended workflow for handling Ethyl 4-amino-3-nitrobenzoate.
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Safe Handling Workflow for Ethyl 4-amino-3-nitrobenzoate

Preparation

Handling

Post-Handling

Review SDS

Don Appropriate PPE

Prepare Ventilated Workspace
(Chemical Fume Hood)

Weigh/Measure Chemical

Proceed to handling

Transfer Chemical

Perform Reaction/Procedure

Decontaminate Glassware/Surfaces

Procedure complete

Dispose of Waste Properly

Remove and Dispose of/Clean PPE

Wash Hands Thoroughly
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Accidental Release Response Workflow

Spill Detected

Evacuate Immediate Area

Wear Appropriate PPE

Contain the Spill

Scoop up Solid Material

Place in Appropriate Container for Disposal

Ventilate Area

Wash Spill Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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